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Compound of Interest

Compound Name: Tridodecylamine

Cat. No.: B085476

An In-depth Technical Guide to Tridodecylamine for Researchers and Drug Development
Professionals

This technical guide provides a comprehensive overview of tridodecylamine, a tertiary amine
with significant applications in research and development. The document details its chemical
identifiers, physicochemical properties, and key applications, with a focus on methodologies
relevant to scientists and professionals in drug development.

Chemical Identifiers and Synonyms

Tridodecylamine is a well-characterized tertiary amine. Its primary identifier is its CAS
(Chemical Abstracts Service) number, which is crucial for unambiguous identification in
research and procurement.

e CAS Number: 102-87-4[1][2][3][4][5][6][7]

e Molecular Formula: CssH7sN[1][4][6]

e IUPAC Name: N,N-didodecyldodecan-1-amine[5]

The compound is also known by several synonyms in commercial and academic literature:
o Trilaurylamine[1][2][4][5][6]

e Hydrogen ionophore I[1][3][4][5]

e 1-Dodecanamine, N,N-didodecyl-[2][5][6]
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Alamine 304[4][5][6]

Adogen 360[4][5][6]

Armeen 3-12[4][5][7]

Tri-n-dodecylamine[5][6]

Physicochemical Properties

A summary of the key quantitative properties of tridodecylamine is presented in the table

below. These parameters are essential for designing experimental conditions, particularly in

extraction and formulation studies.

Property Value Reference(s)
Molecular Weight 521.99 g/mol [11[3114]
Physical Form Liquid [31[4]I5]

Color Clear, slightly yellow [4]

Melting Point 15.7°C-16°C [41[7]
Boiling Point 220-228 °C at 0.03 mmHg [3114]
Density 0.823 g/mL at 25 °C [31[8]

Refractive Index (n20/D)

1.4578

(31418l

Flash Point

>190 °C (>374 °F)

[4]

Water Solubility

Not miscible or difficult to mix

with water

[4]

Vapor Density

>1 (vs air)

[3]4]

Applications in Research and Development

Tridodecylamine's lipophilic nature and its basic nitrogen center make it a versatile molecule

in various scientific applications.
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Solvent Extraction: It is widely used as an extractant for separating and purifying organic
acids (e.g., citric acid, succinic acid) and metal ions from aqueous solutions. This is
particularly relevant in downstream processing and purification of active pharmaceutical
ingredients (APIs).

lonophore in Sensors: As "Hydrogen ionophore |," it is a key component in the preparation of
potentiometric sensors due to its ability to selectively transport hydrogen ions across
membranes.[1][4]

Synthesis of Novel Compounds: Tridodecylamine serves as a precursor in the synthesis of
more complex molecules, such as gemini cationic surfactant-based ionic liquids.[4]

Charge Control Agent: In non-polar media, it functions as an efficient charge control agent, a
property utilized in the formulation of electrophoretic inks.[9]

Cosmetic and Industrial Formulations: It is used as an antistatic agent in cosmetics and as a
processing aid in the petroleum industry.[5]

Experimental Protocol: Liquid-Liquid Extraction of
an Acidic Analyte

This section details a generalized methodology for the use of tridodecylamine as an

extractant for an acidic compound from an aqueous solution into an organic solvent. This is a

foundational technique for purification and sample preparation.

Objective: To transfer an acidic analyte from an aqueous phase to an organic phase using

tridodecylamine as a carrier.

Materials:

Tridodecylamine (TDA)
Organic solvent (e.g., 2-octanone, 1-octanol, kerosene)
Aqueous solution containing the acidic analyte (e.g., succinic acid)

Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment
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e Separatory funnel

e pH meter

» Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)
Procedure:

e Preparation of the Organic Phase: Prepare a solution of a known concentration of
tridodecylamine in the chosen organic solvent. The concentration will depend on the
analyte and desired extraction efficiency.

o Preparation of the Aqueous Phase: Prepare an aqueous solution containing a known
concentration of the acidic analyte. Adjust the pH of the solution to be below the pKa of the
analyte to ensure it is in its protonated form.

o Extraction:

o Measure equal volumes of the prepared organic and aqueous phases and add them to a
separatory funnel.

o Shake the funnel vigorously for a predetermined time (e.g., 10-30 minutes) to ensure
thorough mixing and to allow the system to reach equilibrium.

o Allow the phases to separate completely. The less dense phase will be on top.
» Phase Separation and Sampling:
o Carefully drain the lower (denser) phase.

o Collect a sample from both the aqueous phase (raffinate) and the organic phase (extract)
for analysis.

e Quantification:

o Analyze the concentration of the analyte remaining in the aqueous phase and the
concentration of the analyte-amine complex in the organic phase using a suitable
analytical technique.
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o Data Analysis:

o Calculate the distribution coefficient (D) and the extraction efficiency (%) to evaluate the
performance of the extraction process.

The workflow for this experimental protocol is visualized in the diagram below.
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Caption: Workflow for a typical liquid-liquid extraction using tridodecylamine.
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Safety and Handling

Tridodecylamine is a laboratory chemical and should be handled with appropriate safety
precautions.[2] It is known to cause skin and eye irritation. Therefore, personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling the
substance.[2] Work should be conducted in a well-ventilated area or under a fume hood.[2] For
detailed safety information, always consult the latest Safety Data Sheet (SDS) provided by the
supplier.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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